2-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}ethanol

• IUPAC Name: 2-[1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]triazol-4-yl]ethanol
• InChI: InChI=1S/C15H21N5O/c21-9-5-14-12-20(18-17-14)15-3-7-19(8-4-15)11-13-2-1-6-16-10-13/h1-2,6,10,12,15,21H,3-5,7-9,11H2
• InChI Key: ONBNPCHTKQCYCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=C(N=N2)CCO)CC3=CN=CC=C3
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

2-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}ethanol, commonly known as PTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. PTZ is a triazole derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

PTZ acts as a GABA antagonist, which leads to the inhibition of GABAergic neurotransmission. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its inhibition leads to an increase in neuronal excitability, which can result in seizures. PTZ also acts as a sodium channel blocker, which further enhances neuronal excitability.
Biochemical and Physiological Effects:
PTZ induces seizures in animal models, which are characterized by convulsions, tonic-clonic movements, and electroencephalographic changes. PTZ-induced seizures have been used to study the pathophysiology of epilepsy and to develop new drugs for the treatment of epilepsy. PTZ has also been shown to induce anxiety-like behavior in animals, which has been used to study the effects of anxiolytic drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTZ in lab experiments is its ability to induce seizures reliably and quickly. PTZ-induced seizures are well-characterized and can be easily monitored using electroencephalography. However, one of the limitations of using PTZ is that it can be toxic at high doses, and care must be taken to ensure that animals are not exposed to toxic levels of PTZ.

Future Directions

There are several future directions for research involving PTZ. One area of research is the development of new drugs for the treatment of epilepsy. PTZ-induced seizures can be used to screen potential antiepileptic drugs and to study their mechanisms of action. Another area of research is the study of the effects of environmental toxins on the nervous system. PTZ-induced seizures can be used to study the effects of environmental toxins on neuronal excitability and to develop new strategies for the prevention and treatment of toxin-induced seizures. Finally, PTZ-induced anxiety-like behavior can be used to study the effects of anxiolytic drugs and to develop new treatments for anxiety disorders.

Scientific Research Applications

PTZ has been widely used as a research tool in various scientific fields, including neuroscience, pharmacology, and toxicology. PTZ is commonly used to induce seizures in animal models, which are then used to study the pathophysiology of epilepsy and to develop new drugs for the treatment of epilepsy. PTZ has also been used to study the effects of drugs on the central nervous system, including the effects of antidepressants, antipsychotics, and anxiolytics. In addition, PTZ has been used to study the effects of environmental toxins on the nervous system.